Cas no 3823-40-3 (3-(Trifluoromethyl)thiophenol)

• Product Name: 3-(Trifluoromethyl)thiophenol
• CAS No: 3823-40-3
• MF: C₇H₅F₃OS
• MW: 194.174211263657
• MDL: MFCD06248888
• CID: 323571
• PubChem ID: 2777892
• Update Time: 2025-06-08

3-(Trifluoromethyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethylsulfanyl)phenol
• 3-(TRIFLUOROMETHYLTHIO)PHENOL
• 3-[(Trifluoromethyl)thio]phenol
• 3-[(trifluoromethyl)sulfanyl]phenol
• m-Trifluoromethylthiophenol
• DTXSID70380700
• MFCD06248888
• FT-0614815
• 3-((Trifluoromethyl)thio)phenol
• 3823-40-3
• 3-(trifluoromethylthio) phenol
• SCHEMBL514189
• CS-0107249
• AS-33045
• A824074
• EN300-1928916
• AKOS024348843
• m-[(Trifluoromethyl)thio]phenol
• DB-021787
• 3-(Trifluoromethyl)thiophenol

• MDL： MFCD06248888
• Inchi： 1S/C7H5F3OS/c8-7(9,10)12-6-3-1-2-5(11)4-6/h1-4,11H
• InChI Key： FRSIRCKEPOPEFZ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 194.00100
• Monoisotopic Mass: 194.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.45
• Melting Point: 67-68°C
• Boiling Point: 76-80°C 2,5mm
• Flash Point: 54.2°C
• Refractive Index: 1.529
• PSA: 45.53000
• LogP: 3.00410
• Sensitiveness: Stench
• Vapor Pressure: 1.4±0.3 mmHg at 25°C

3-(Trifluoromethyl)thiophenol Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Stench
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Trifluoromethyl)thiophenol

Introduction to 3-(Trifluoromethyl)thiophenol (CAS No. 3823-40-3)

3-(Trifluoromethyl)thiophenol, identified by the Chemical Abstracts Service Number (CAS No.) 3823-40-3, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene family, characterized by a sulfur-containing heterocyclic structure, which is a common motif in many biologically active molecules. The presence of a trifluoromethyl group in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various functional materials and pharmaceuticals.

The trifluoromethyl group, denoted as -CF₃, is renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Its electron-withdrawing nature enhances metabolic stability and lipophilicity, which are critical factors in drug design. In the context of 3-(Trifluoromethyl)thiophenol, this group contributes to its reactivity and potential applications in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-(Trifluoromethyl)thiophenol, facilitating its integration into diverse chemical syntheses. Researchers have explored its utility as a building block in the development of novel therapeutic agents, particularly in the treatment of inflammatory diseases and infectious disorders. The thiophene core is particularly interesting due to its role in several natural products and bioactive compounds, which have demonstrated efficacy across multiple therapeutic domains.

In materials science, 3-(Trifluoromethyl)thiophenol has been investigated for its potential applications in organic electronics. The compound's ability to form stable radicals and its electron-deficient nature make it suitable for use in conductive polymers and organic semiconductors. Studies have shown that derivatives of this molecule can enhance the performance of organic light-emitting diodes (OLEDs) and photovoltaic cells, contributing to the development of more efficient energy solutions.

The chemical reactivity of 3-(Trifluoromethyl)thiophenol allows for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the introduction of additional substituents, expanding the compound's utility in complex molecular architectures. For instance, researchers have utilized this compound to synthesize thiophene-based drugs that exhibit improved bioavailability and target specificity.

One notable area of research involves the exploration of 3-(Trifluoromethyl)thiophenol as a precursor in the development of antiviral agents. The structural features of thiophene derivatives have been linked to their ability to interfere with viral replication mechanisms. By incorporating the electron-withdrawing trifluoromethyl group, scientists aim to enhance binding affinity and reduce resistance profiles, which are critical considerations in antiviral drug design.

The synthesis of 3-(Trifluoromethyl)thiophenol typically involves multi-step processes that require careful optimization to achieve high yields and purity. Recent studies have focused on greener synthetic routes, employing catalytic systems that minimize waste and energy consumption. Such advancements align with global efforts to promote sustainable chemistry practices.

Another emerging application of 3-(Trifluoromethyl)thiophenol is in the field of agrochemicals. Thiophene derivatives are known for their herbicidal and fungicidal properties, and modifications such as the introduction of a trifluoromethyl group can enhance their efficacy against resistant strains of pests. This underscores the compound's versatility beyond pharmaceuticals.

In conclusion, 3-(Trifluoromethyl)thiophenol (CAS No. 3823-40-3) represents a versatile intermediate with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in drug discovery, materials science, and agrochemical development. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an even greater role in advancing technological and medical innovations.